Cas no 2172588-98-4 (4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylbutan-1-ol)

• Product Name: 4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylbutan-1-ol
• CAS No: 2172588-98-4
• MF: C₁₀H₂₀N₄O
• MW: 212.292001724243
• CID: 6104901
• PubChem ID: 165761097
• Update Time: 2025-10-22

4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylbutan-1-ol
• 2172588-98-4
• 4-[4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-yl]butan-1-ol
• EN300-1595619

• Inchi： 1S/C10H20N4O/c1-2-5-10-9(8-11)12-13-14(10)6-3-4-7-15/h15H,2-8,11H2,1H3
• InChI Key： XDONILRTOWPUTM-UHFFFAOYSA-N
• SMILES： OCCCCN1C(=C(CN)N=N1)CCC

Computed Properties

• Exact Mass: 212.16371127g/mol
• Monoisotopic Mass: 212.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77Ų

Additional information on 4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylbutan-1-ol

Introduction to 4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylbutan-1-ol (CAS No. 2172588-98-4) in Modern Chemical and Pharmaceutical Research

4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylbutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2172588-98-4, represents a compound of significant interest in the realm of chemical and pharmaceutical innovation. This tritiated alcohol derivative exhibits a unique structural configuration that positions it as a potential candidate for diverse applications, particularly in the development of novel therapeutic agents and biochemical probes. The compound's molecular framework integrates several key functional groups, including an amino methyl substituent and a propyl chain, which contribute to its distinctive chemical properties and reactivity.

The triazole moiety within the molecule is particularly noteworthy, as triazoles have garnered considerable attention in medicinal chemistry due to their broad spectrum of biological activities. Triazole-based compounds are known for their stability, bioavailability, and ability to interact with biological targets such as enzymes and receptors. In recent years, research has highlighted the role of triazoles in the design of antifungal, antiviral, and anticancer agents, underscoring their versatility as pharmacophores. The incorporation of a propyl group at the 5-position further modulates the electronic and steric environment of the triazole ring, potentially influencing its binding affinity and metabolic fate.

The aminomethyl functionality serves as a critical site for further derivatization, enabling the synthesis of more complex molecules through reactions such as nucleophilic substitution or coupling chemistry. This flexibility makes 4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylbutan-1-ol a valuable building block for drug discovery programs aimed at targeting specific disease pathways. For instance, modifications at the amino group could yield derivatives with enhanced solubility or improved pharmacokinetic profiles.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like 4-4-(aminomethyl)-5-propyl-1H-1,2,3-triazol-1-ylbutan-1-ol for potential biological activity. Machine learning models trained on large datasets of drug-like molecules have demonstrated remarkable accuracy in predicting binding affinities and identifying promising candidates for experimental validation. These computational approaches complement traditional high-throughput screening methods, allowing researchers to prioritize compounds based on both structural features and predicted efficacy.

In the context of modern drug development, the synthesis of complex heterocyclic compounds like 2172588-98-4 has been streamlined through innovative synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient construction of intricate molecular architectures. Additionally, green chemistry principles have guided the development of more sustainable synthetic routes, minimizing waste and reducing environmental impact.

The pharmacological potential of 4-(aminomethyl)-5-propyltriazolobutanols has been explored in several preclinical studies. Researchers have investigated their interactions with enzymes such as kinases and phosphodiesterases, which play pivotal roles in cellular signaling pathways associated with cancer and inflammation. Preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on these targets, warranting further investigation into their therapeutic applications.

The role of structural diversity in optimizing drug candidates cannot be overstated. The presence of both hydrophilic (amino methyl) and lipophilic (propyl) groups in 2172588-98-4 allows for fine-tuning of physicochemical properties such as logP values (partition coefficient between oil and water). This balance is crucial for achieving optimal absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles in drug candidates.

Emerging evidence also highlights the importance of stereochemistry in determining biological activity. The three-dimensional arrangement of atoms within 4-(aminomethyl)-5-propyltriazolobutanol could influence its interaction with biological targets at both the molecular and cellular levels. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are employed to elucidate stereochemical details, ensuring that synthetic efforts are aligned with desired pharmacological outcomes.

The integration of 2172588-98-4 into larger research initiatives represents a testament to the collaborative nature of modern chemical biology. By combining expertise from synthetic chemists, medicinal chemists, biochemists, and computational scientists, researchers can accelerate the discovery pipeline from hit identification to clinical candidate development. This interdisciplinary approach fosters innovation while mitigating risks associated with traditional trial-and-error methodologies.

Looking ahead, 4-(aminomethyl)-5-propyltriazolobutanol derivatives continue to be explored as key components in next-generation therapeutics. Advances in synthetic methodologies coupled with deeper insights into structure-function relationships promise to unlock new possibilities for treating complex diseases. As research progresses, 2172588_98_4 will likely serve as a cornerstone compound in numerous drug discovery programs aimed at addressing unmet medical needs.